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Compound of Interest

Compound Name: 2-Ethoxyphenol-d5

Cat. No.: B019196

An In-depth Technical Guide to 2-Ethoxyphenol-d5: Chemical Properties and Structure

This technical guide provides a comprehensive overview of the chemical properties, structure,
and applications of 2-Ethoxyphenol-d5. The document is intended for researchers, scientists,
and drug development professionals who utilize stable isotope-labeled compounds in their
work. 2-Ethoxyphenol-d5 is the deuterated analog of 2-Ethoxyphenol, a compound used in
the synthesis of pharmaceuticals and as a flavoring agent.[1][2] The incorporation of five
deuterium atoms in the ethoxy group makes 2-Ethoxyphenol-d5 a valuable internal standard
for mass spectrometry-based quantitative analysis.[3][4]

Chemical and Physical Properties

The chemical and physical properties of 2-Ethoxyphenol-d5 are summarized in the table
below. For comparison, the properties of its non-deuterated counterpart, 2-Ethoxyphenol, are
also provided.
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Property 2-Ethoxyphenol-d5 2-Ethoxyphenol
CAS Number 117320-30-6[5][6] 94-71-3[1]
Molecular Formula CsHsDs02[7] CsH1002[1]
Molecular Weight 143.19 g/mol [5] 138.16 g/mol [1]
IUPAC Name >h1222 2-ethoxyphenol[1]

pentadeuterioethoxy)phenol[5]

Guaethol-d5, Catechol
Synonyms Monoethyl Ether-d5, o-
Ethoxyphenol-d5[3][4]

Guaethol, Catechol monoethyl

ether, o-Ethoxyphenol[1]

Appearance Colorless Liquid[8][9] Low-melting solid or liquid[1]
Melting Point Not available 20-25 °C[1]
Boiling Point Not available 216-217 °C[1]

- Soluble in Dichloromethane, -
Solubility Not specified
Ethyl Acetate, Methanol[8]

Polar Surface Area (PSA) 29.46 A?[3] 29.5 A7[1]

LogP 1.79[3] 1.7[1]

Chemical Structure

The chemical structure of 2-Ethoxyphenol-d5 consists of a catechol ring with one of the
hydroxyl groups etherified with a deuterated ethyl group.

Identifier 2-Ethoxyphenol-d5
2H]C([2H])([2HDC([2H
SMILES [2HIC([2H])([2H]DC([2H])
([2H])OC1=CC=CC=C10[5]
inChl INChl=1S/C8H1002/c1-2-10-8-6-4-3-5-7(8)9/h3-
n
6,9H,2H2,1H3/i1D3,2D2[5]
InChlKey MOEFFSWKSMRFRQ-ZBJDZAJPSA-NI[5]
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Experimental Protocols
Synthesis of 2-Ethoxyphenol-d5

The synthesis of 2-Ethoxyphenol-d5 can be achieved by the ethylation of catechol using a
deuterated ethylating agent. The following is a representative protocol based on the synthesis
of the non-deuterated analog.[10]

Materials:

Catechol (1,2-dihydroxybenzene)

lodoethane-d5 (or another suitable deuterated ethylating agent like diethyl-d10 sulfate)

Sodium hydroxide (NaOH)

Toluene

Hydrochloric acid (HCI)

Water

Procedure:

Dissolve catechol and sodium hydroxide in a mixture of toluene and water in a reaction
vessel.

 Stir the mixture and add iodoethane-d5 dropwise at room temperature.

» Heat the reaction mixture to 60-65°C and maintain for several hours with continuous stirring.

« Monitor the reaction progress using a suitable technique (e.g., TLC or GC-MS).

 After the reaction is complete, cool the mixture to room temperature.

o Separate the organic layer and wash it with a dilute HCI solution and then with water.

» Dry the organic layer over anhydrous sodium sulfate and filter.
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» Remove the solvent under reduced pressure to obtain the crude product.

o Purify the crude 2-Ethoxyphenol-d5 by vacuum distillation or column chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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